Cas no 325147-91-9 (Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate
• CAS No: 325147-91-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6787837
• PubChem ID: 11816684
• Update Time: 2025-05-20

Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 325147-91-9
• EN300-9098705
• methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate
• Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate

• Inchi： 1S/C9H12N2O2S/c1-4-5-10-9-11-6(2)7(14-9)8(12)13-3/h4H,1,5H2,2-3H3,(H,10,11)
• InChI Key： MDGRBOHLDSAFOO-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OC)NCC=C

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Additional information on Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate

Professional Introduction to Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate (CAS No. 325147-91-9)

Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate, with the CAS number 325147-91-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thiazole class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its 4-methyl and 2-amino substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The thiazole core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the prop-2-en-1-yl group in Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate adds an additional layer of complexity to its chemical behavior, influencing its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in thiazole derivatives as potential candidates for the development of new drugs. The compound Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate has been the subject of several studies aimed at exploring its pharmacological properties. These studies have shown that the compound exhibits promising activity against various disease models, making it a valuable scaffold for further drug design and development.

One of the key areas of research involving Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate is its potential as an antimicrobial agent. Antimicrobial resistance is a significant global health challenge, and the search for new antibiotics is crucial. The thiazole derivative has shown efficacy against several bacterial strains, including those that are resistant to conventional antibiotics. This property makes it an attractive candidate for the development of novel antimicrobial therapies.

Additionally, Methyl 4-methyl-2-[(prop-2-en-1-yl)amino]-1,3-thiazole-5-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a key mechanism underlying many chronic diseases, including arthritis and inflammatory bowel disease. The compound has demonstrated the ability to modulate inflammatory pathways, suggesting its potential as a therapeutic agent for these conditions. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic index.

The structural flexibility of Methyl 4-methyl-2-[(prop-2-en-1-y lamino)-1,3-thiazole -5-carboxylate allows for modifications that can enhance its pharmacological properties. By incorporating different substituents or functional groups, researchers can fine-tune the compound's activity and selectivity. This approach is part of structure-based drug design, where the three-dimensional structure of the target protein is used to guide the development of new drugs.

In conclusion, Methyl 4-methyl -2-[ ( prop -2 -en -1 -y lamino ) -1 ,3 -th i azol e -5 -car boxy l ate ( CAS No . 325147 -91 -9 ) is a promis ing compo und with diverse bi ological activities . Its structu ral features and pharmacological properties make it a valuable scaffold for further drug development . Ongoing research aims to fully explo re its potential as an antimicrobial and anti-inflammatory agent , with the hope of developing new therapies for various diseases . The continued study of this compound will contribute significantly to advancements in pharmaceutical chemistry and medicinal biology .